Cas no 1256355-74-4 ((5-Fluoro-2-((4-fluorobenzyl)oxy)phenyl)boronic acid)

• Product Name: (5-Fluoro-2-((4-fluorobenzyl)oxy)phenyl)boronic acid
• CAS No: 1256355-74-4
• MF: C₁₃H₁₁BF₂O₃
• MW: 264.032450914383
• MDL: MFCD12463481
• CID: 828667
• PubChem ID: 43327939
• Update Time: 2025-05-25

(5-Fluoro-2-((4-fluorobenzyl)oxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-((4-fluorobenzyl)oxy)phenyl)boronic acid
• [5-fluoro-2-[(4-fluorophenyl)methoxy]phenyl]boronic acid
• 5-FLUORO-2-(4-FLUOROPHENYLMETHOXY)PHENYLBORONIC ACID
• ACMC-209azd
• AG-L-21635
• AK-85221
• ANW-18503
• CTK4B4643
• MolPort-011-531-365
• SureCN2558251
• DTXSID20655859
• 5-FLUORO-2-[(4-FLUOROPHENYL)METHOXY]PHENYLBORONIC ACID
• BS-19857
• Boronic acid, B-[5-fluoro-2-[(4-fluorophenyl)methoxy]phenyl]-
• CS-0174933
• MFCD12463481
• {5-Fluoro-2-[(4-fluorophenyl)methoxy]phenyl}boronic acid
• SCHEMBL2558251
• 1256355-74-4
• DB-349889
• (5-Fluoro-2-((4-fluorobenzyl)oxy)phenyl)boronicacid
• AKOS005874917

• MDL： MFCD12463481
• Inchi： 1S/C13H11BF2O3/c15-10-3-1-9(2-4-10)8-19-13-6-5-11(16)7-12(13)14(17)18/h1-7,17-18H,8H2
• InChI Key： GXCALMDRDMRRDL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(B(O)O)C=1)OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 264.07700
• Monoisotopic Mass: 264.0769307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.22360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (5-Fluoro-2-((4-fluorobenzyl)oxy)phenyl)boronic acid

Comprehensive Overview of (5-Fluoro-2-((4-fluorobenzyl)oxy)phenyl)boronic acid (CAS No. 1256355-74-4)

(5-Fluoro-2-((4-fluorobenzyl)oxy)phenyl)boronic acid is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. With its unique molecular structure featuring fluorine substituents and a boronic acid functional group, this compound has garnered significant attention for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development. Its CAS registry number, 1256355-74-4, ensures precise identification in global chemical databases.

The growing demand for fluorinated boronic acids like this compound stems from their exceptional stability and reactivity, which are critical for designing targeted therapies and bioconjugation probes. Researchers frequently explore its applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with trends in precision medicine. The dual-fluorine modification enhances metabolic stability, making it a valuable building block for kinase inhibitors and PET tracer development.

In synthetic chemistry, CAS 1256355-74-4 serves as a versatile intermediate for constructing aryl-aryl bonds via palladium-catalyzed couplings. Its electron-withdrawing fluorine atoms facilitate regioselective transformations, addressing challenges in heterocycle functionalization. Recent publications highlight its utility in synthesizing FDA-approved drug analogs, particularly in oncology and CNS disorders, reflecting industry priorities.

From an analytical perspective, this compound’s boronate ester formation capability enables sensitive detection in HPLC-MS assays, supporting pharmacokinetic studies. Environmental scientists also investigate its degradation pathways to assess green chemistry compatibility, responding to sustainability concerns. Quality control protocols emphasize NMR purity validation (≥95%) and heavy metal screening to meet regulatory standards.

Market insights reveal increasing procurement of 1256355-74-4 by CROs and academic labs, driven by fragment-based drug design initiatives. Storage recommendations typically specify argon-protected conditions at -20°C to preserve its hydrolytic sensitivity. As the pharmaceutical industry shifts toward next-generation biotherapeutics, this boronic acid’s role in ADC (antibody-drug conjugate) linker chemistry continues to expand, positioning it as a key enabler of biomedical innovation.